Cas no 88757-46-4 (Acetonitrile, [(5-bromo-2-methyl-8-quinolinyl)oxy]-)

• Product Name: Acetonitrile, [(5-bromo-2-methyl-8-quinolinyl)oxy]-
• CAS No: 88757-46-4
• MF: C₁₂H₉BrN₂O
• MW: 277.116661787033
• CID: 622186
• PubChem ID: 71320003
• Update Time: 2025-04-19

Acetonitrile, [(5-bromo-2-methyl-8-quinolinyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Acetonitrile, [(5-bromo-2-methyl-8-quinolinyl)oxy]-
• 2-(5-bromo-2-methylquinolin-8-yl)oxyacetonitrile
• 88757-46-4
• DTXSID80749985
• [(5-Bromo-2-methylquinolin-8-yl)oxy]acetonitrile
• 2-((5-Bromo-2-methylquinolin-8-yl)oxy)acetonitrile

• Inchi： 1S/C12H9BrN2O/c1-8-2-3-9-10(13)4-5-11(12(9)15-8)16-7-6-14/h2-5H,7H2,1H3
• InChI Key： YNSQVSGFOZWXJG-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2C1=CC=C(C)N=2)OCC#N

Computed Properties

• Exact Mass: 275.98983g/mol
• Monoisotopic Mass: 275.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 45.9Ų